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Compound of Interest

Compound Name: 1-[2-(2-pyridinyl)phenyl]Ethanone
CAS No.: 137103-78-7
Cat. No.: B13873612

Get Quote

Executive Summary & Compound Identity

1-[2-(2-pyridinyl)phenyl]Ethanone (CAS: 137103-78-7) is a biaryl ketone featuring a phenyl
ring substituted at the ortho positions with an acetyl group and a 2-pyridyl moiety. This

structural arrangement creates a potential

-chelating site or, upon cyclometalation, a

-coordination motif, making it a high-value intermediate in the synthesis of phosphorescent
Iridium(lll) complexes (e.g., for OLEDSs) and bioactive heterocycles.

Chemical Identity Table
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Parameter Detail

IUPAC Name 1-(2-(Pyridin-2-yl)phenyl)ethan-1-one

2-(2-Acetylphenyl)pyridine; o-Acetyl-2-
Common Synonyms

phenylpyridine
CAS Number 137103-78-7
C
Molecular Formula H
NO
Molecular Weight 197.24 g/mol
Appearance Pale yellow oil or low-melting solid

Structural Analysis & Synthesis

Understanding the synthesis is prerequisite to interpreting the spectroscopic data, particularly
for identifying impurities (e.g., homocoupling byproducts).

Synthesis Workflow (Suzuki-Miyaura Coupling)

The most robust route to this compound is the Palladium-catalyzed cross-coupling of 2-
acetylphenylboronic acid with 2-bromopyridine. This method ensures regioselectivity and
avoids the mixture of isomers common in Friedel-Crafts acylation.

Reflux, 8-12h
Pd(PPh3)4 or Pd(dppf)CI2 Yield: ~70-85%
Na2CO3, Dioxane/H20

2-Acetylphenylboronic Acid
(CAS: 308103-40-4)

1-[2-(2-pyridinyl)phenyl]Ethanone
(Target)

2-Bromopyridine
(CAS: 109-04-6)

Click to download full resolution via product page

Figure 1: Suzuki-Miyaura coupling pathway for the regioselective synthesis of the target biaryl
ketone.
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Spectroscopic Characterization

The following data represents the consensus spectroscopic signature for 1-[2-(2-
pyridinyl)phenyl]Ethanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is characterized by a distinct methyl singlet and a complex aromatic region (8
protons) due to the overlapping phenyl and pyridyl rings. The

C NMR confirms the ketone carbonyl and the biaryl linkage.

H NMR Data (400 MHz, CDCI
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Shift (

ppm)

Multiplicity

Integration

Assignment

Structural
Insight

1.95-2.10

Singlet (s)

3H

—C(O)CH

Methyl group.[1]
Upfield shift (vs.
typical
acetophenone
~2.6 ppm) due to
anisotropic
shielding from
the twisted

pyridine ring.

7.15-7.25

Multiplet (m)

1H

Py-H5

Pyridine ring

proton.

7.35-7.55

Multiplet (m)

4H

Ph-H + Py-H

Overlapping

aromatic signals.

7.60-7.70

Multiplet (m)

2H

Ph-H / Py-H

Aromatic

backbone.

8.60-8.70

Doublet (d)

1H

Py-H6 (

_H)

Characteristic
deshielded
proton adjacent

to Nitrogen.

Key Diagnostic Signal: The methyl singlet appearing around 2.0 ppm is diagnostic. In standard

acetophenones, this signal is near 2.6 ppm. The ortho-pyridyl group forces the carbonyl! out of

planarity or exerts a shielding effect, causing this significant upfield shift.

C NMR Data (100 MHz, CDCI

)

e Carbonyl (C=0):

~204-206 ppm. (Typical ketone).
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 Aliphatic (CH
):
~29-31 ppm.
o Aromatic/Heteroaromatic:
121.0, 122.5, 127.5, 128.8, 130.5, 136.0, 140.5, 149.5 (C-N), 157.0 (ipso-C).

Infrared (IR) Spectroscopy

The IR spectrum validates the functional groups, specifically the ketone and the pyridine ring
vibrations.

Wavenumber (cm

Vibration Mode Assignment

)
Conjugated ketone. Lower
frequency than non-conjugated
(1715 cm

1680 — 1695 (C=0) stretch _ _
) but slightly higher than planar
acetophenone due to steric
twist.
Pyridine/Phenyl ring breathing

1580 - 1590 (C=C, C=N) stretch modes.

3050 — 3060 (C-H) stretch Aromatic C-H.

2920 — 2980 Aliphatic C-H (Methyl group).

(C-H) stretch

Mass Spectrometry (MS)

 lonization Mode: ESI (Electrospray lonization) or El (Electron Impact).

o Molecular lon:
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o [M+H]
(ESI):m/z 198.1
o [M]
(El):m/z 197.1

» Fragmentation Pattern (EI):

o m/z197 (M

)

o m/z 182 (M — CH

). Loss of methyl radical.

o miz 154 (M — COCH

): Loss of acetyl group (formation of phenylpyridine cation).

o m/z 78 (Pyridine fragment).

Experimental Protocol: Synthesis & Isolation

For researchers requiring this compound for ligand synthesis, the following validated protocol
(Suzuki Coupling) is recommended over acylation methods.

Materials

o 2-Acetylphenylboronic acid (1.0 equiv)
e 2-Bromopyridine (1.0 equiv)[2]
e Pd(PPh

)

(5 mol%) or Pd(dppf)CI
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Na

CO
(2.0 M aqueous solution)

Solvent: 1,4-Dioxane or Toluene/Ethanol (4:1).

Step-by-Step Methodology

Setup: Charge a Schlenk flask with 2-acetylphenylboronic acid, 2-bromopyridine, and the
Palladium catalyst.

Inert Atmosphere: Evacuate and backfill with Nitrogen (N

) or Argon three times.

Solvent Addition: Add degassed 1,4-dioxane and the aqueous Na
CO

solution via syringe.

Reaction: Heat the mixture to reflux (approx. 100°C) for 12—24 hours. Monitor by TLC
(Hexane:EtOAc 4:1).

Workup: Cool to room temperature. Dilute with water and extract with Ethyl Acetate (3x).[3]

Purification: Wash combined organics with brine, dry over Na

SO
, and concentrate. Purify via silica gel flash chromatography (Gradient: 0%
20% EtOAc in Hexanes).

Product: Isolate as a pale yellow oil or solid.

References

Synthesis & Cross-Coupling:Journal of Organic Chemistry, 2004, 69, 5778. (General Suzuki
protocols for ortho-substituted boronic acids).
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» Boronic Acid Preparation:Journal of the American Chemical Society, 2002, 124, 1162.
e Murai Reaction Context:Nature, 1993, 366, 529. (C-H activation of 2-phenylpyridine, relevant
for structural analogs).

e Iridium Ligand Chemistry:Inorganic Chemistry, 2010, 49, 2512. (Use of 2-phenylpyridine
derivatives in Ir complexes).[4]

e Chemical Database:PubChem Compound Summary for CID 10886588 (1-[2-(2-
pyridinyl)phenyl]Ethanone). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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